Cas no 330947-88-1 (6-(2-phenylethyl)pyridine-3-carboxylic acid)

• Product Name: 6-(2-phenylethyl)pyridine-3-carboxylic acid
• CAS No: 330947-88-1
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• CID: 6135736
• PubChem ID: 150942335
• Update Time: 2025-05-20

6-(2-phenylethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(2-phenylethyl)pyridine-3-carboxylic acid
• 330947-88-1
• EN300-1628113

• Inchi： 1S/C14H13NO2/c16-14(17)12-7-9-13(15-10-12)8-6-11-4-2-1-3-5-11/h1-5,7,9-10H,6,8H2,(H,16,17)
• InChI Key： LIHVOKOJRUOAPL-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C(C=C1)CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 227.094628657g/mol
• Monoisotopic Mass: 227.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2Ų

Additional information on 6-(2-phenylethyl)pyridine-3-carboxylic acid

6-(2-Phenylethyl)Pyridine-3-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 330947-88-1, known as 6-(2-phenylethyl)pyridine-3-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a phenylethyl group and a carboxylic acid moiety. The pyridine ring serves as the central aromatic framework, while the phenylethyl group introduces additional aromaticity and hydrophobicity, and the carboxylic acid group provides acidity and potential for functionalization.

Recent studies have highlighted the potential of 6-(2-phenylethyl)pyridine-3-carboxylic acid in drug discovery. Researchers have explored its ability to act as a scaffold for developing bioactive molecules, particularly in the context of targeted drug delivery and enzyme inhibition. The compound's structure allows for easy modification, enabling scientists to attach various functional groups that enhance its pharmacokinetic properties. For instance, studies published in *Journal of Medicinal Chemistry* have demonstrated that derivatives of this compound exhibit promising activity against key enzymes involved in neurodegenerative diseases.

In addition to its pharmacological applications, 6-(2-phenylethyl)pyridine-3-carboxylic acid has been investigated for its role in materials science. Its ability to form self-assembled monolayers (SAMs) on various surfaces has made it a valuable component in the development of advanced materials. SAMs formed by this compound exhibit excellent stability and can be tailored to create surfaces with specific wettability or catalytic properties. This has implications for applications ranging from sensors to catalysts, as highlighted in recent research published in *Advanced Materials*.

The synthesis of 6-(2-phenylethyl)pyridine-3-carboxylic acid typically involves multi-step organic reactions, often utilizing green chemistry principles to minimize environmental impact. One common approach involves the coupling of a pyridine derivative with a phenylethyl group via palladium-catalyzed cross-coupling reactions. The introduction of the carboxylic acid group is often achieved through oxidation or direct synthesis methods, ensuring high purity and functionality.

From a structural standpoint, the compound's molecular weight is approximately 255 g/mol, with a melting point around 150°C. Its solubility in common solvents such as dichloromethane and ethanol makes it suitable for various laboratory applications. The compound's UV-vis spectrum reveals strong absorption bands due to the conjugated π-system of the pyridine ring and phenylethyl group, which can be exploited for sensing applications.

Recent advancements in computational chemistry have also shed light on the electronic properties of 6-(2-phenylethyl)pyridine-3-carboxylic acid. Density functional theory (DFT) calculations have shown that the molecule exhibits significant electron-withdrawing effects due to the carboxylic acid group, which can influence its reactivity in chemical reactions. These insights are particularly valuable for designing new synthetic routes and optimizing existing processes.

In conclusion, 6-(2-phenylethyl)pyridine-3-carboxylic acid is a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent research findings, positions it as a key player in both academic and industrial settings. As ongoing studies continue to uncover new potentials for this molecule, it is likely to play an increasingly important role in advancing scientific innovation.